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Compound of Interest

Compound Name: 8-Methoxyisoquinolin-5-amine
CAS No.: 321921-99-7
Cat. No.: B3259666
Get Quote
. J

Abstract & Core Utility

8-Methoxyisoquinolin-5-amine (CAS: 321921-99-7) is a specialized nitrogen-heterocycle
fluorophore utilized primarily as a micro-environmental probe. Unlike target-specific ligands
(e.g., antibody-conjugates), this small molecule exhibits Internal Charge Transfer (ICT)
properties, making its fluorescence emission highly sensitive to:

e Local pH gradients: Specifically targeting acidic organelles (lysosomes/endosomes) via
protonation of the isoquinoline ring nitrogen.

» Solvent Polarity: Exhibiting solvatochromism useful for mapping hydrophobic pockets in
proteins or lipid bilayers.

» Metal lon Coordination: Serving as a scaffold for ratiometric sensing of transition metals
(Zn2+, Cu?*) when derivatized.

This guide details the protocol for using 8-Methoxyisoquinolin-5-amine to probe intracellular
pH and polarity changes in live mammalian cells.
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Physicochemical Properties

Reliable experimental design requires precise knowledge of the probe's physical constraints.

Property Value | Description Notes

Also: 5-amino-8-

IUPAC Name 8-Methoxyisoquinolin-5-amine ) o
methoxyisoquinoline
Verify batch purity via HPLC
CAS Number 321921-99-7
(>98%)
] Small molecule; high
Molecular Weight 174.20 g/mol N
membrane permeability
- Poorly soluble in water;
Solubility DMSO (up to 50 mM), Ethanol ) )
requires organic co-solvent
) Solvent dependent
Ex / Em Maxima ~360 nm / ~490-520 nm o
(Blue/Green emission)
_ Reduces self-quenching and
Stokes Shift Large (>100 nm) o
scattering interference
Ideal for differentiating cytosol
pKa (Ring N) ~5.4-6.0 (pH 7.[1][2]4) vs. Lysosome

(pH 4.5)

Mechanism of Action

The fluorescence mechanism relies on the Push-Pull electronic system between the electron-
donating amine (-NHz) at position 5 and the electron-accepting isoquinoline ring.

e Neutral State (Cytosol/Hydrophobic): The molecule exhibits moderate fluorescence with a
blue-shifted emission.

e Protonated State (Acidic/Lysosome): Protonation of the ring nitrogen (N-2) enhances the
electron-withdrawing capacity of the ring, strengthening the ICT from the 5-amino group. This
typically results in a bathochromic shift (red-shift) and fluorescence enhancement (Turn-On).
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(Cytosol pH 7.4) (Lysosome pH 4.5) (Internal Charge Transfer) (Green Emission)

Click to download full resolution via product page

Caption: Proton-induced Internal Charge Transfer (ICT) mechanism leading to fluorescence
enhancement.

Experimental Protocols
A. Stock Solution Preparation

Critical: Fresh preparation is recommended to avoid oxidation of the amine group.
e Weighing: Weigh 1.74 mg of 8-Methoxyisoquinolin-5-amine.

o Dissolution: Dissolve in 1.0 mL of anhydrous DMSO (Dimethyl sulfoxide) to create a 10 mM
Stock Solution.

o Tip: Vortex for 30 seconds. If particles persist, sonicate for 1 minute.

o Storage: Aliquot into light-protected amber tubes (20 pL each). Store at -20°C. Stable for 3
months. Avoid repeated freeze-thaw cycles.

B. In Vitro Spectral Characterization (pH Titration)

Validate the probe's response before applying to cells.

o Buffer Prep: Prepare 100 mM Phosphate/Citrate buffers ranging from pH 3.0 to pH 8.0 (0.5
pH increments).

e Dilution: Dilute the 10 mM DMSO stock to 10 pM final concentration in each buffer (1:1000
dilution).

e Measurement:

o Use a quartz cuvette or black-walled 96-well plate.
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o Excitation Scan: 300—400 nm (Fix Emission at 520 nm).

o Emission Scan: 400—-650 nm (Fix Excitation at peak, approx. 360 nm).

e Analysis: Plot Fluorescence Intensity vs. pH. Determine the pKa at the inflection point.

C. Live Cell Imaging Protocol (Lysosomal/Polarity
Staining)
Target: HeLa, CHO, or HEK293 cells.

Step-by-Step Workflow:

» Seeding: Plate cells on sterile glass-bottom dishes (35 mm) 24 hours prior to imaging. Aim
for 60-70% confluency.

 Staining Solution:

o Dilute stock (10 mM) to 5-10 uM working concentration in serum-free medium (e.g.,
DMEM or HBSS).

o Note: Serum proteins (albumin) may bind the probe non-specifically.
e Incubation:
o Remove culture medium and wash cells 1x with PBS.
o Add Staining Solution.
o Incubate for 20—30 minutes at 37°C / 5% CO-..
e Washing:
o Remove Staining Solution.
o Wash 3x with HBSS (Hank's Balanced Salt Solution) to remove excess probe.

o Optional: For nuclear counterstain, add Hoechst 33342 (1 pg/mL) during the last 5
minutes.
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e Imaging:

o

Microscope: Confocal or Epifluorescence.

[¢]

Channel: DAPI/Blue filter for excitation (approx. 360-380 nm).

[¢]

Detector: Collect emission in the Green channel (500-550 nm).

[e]

Note: If ratiometric analysis is possible, collect Blue (420-460 nm) and Green (500-550
nm) to calculate the ratio.

Data Analysis & Troubleshooting
Expected Results

Condition Observation Interpretation

Weak Blue/Green Neutral pH (Probe is largely
Cytosol

Fluorescence unprotonated).

Acidic pH (Probe accumulates

Lysosomes Bright Green Puncta
and protonates).
Probe partitioning into
Lipid Droplets Blue Shifted Emission hydrophobic core

(Solvatochromism).

Troubleshooting Guide
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Issue

Probable Cause

Corrective Action

No Fluorescence

Excitation wavelength incorrect

Ensure UV/Violet excitation
(360-380 nm), not 488 nm.

High Background

Non-specific binding

Reduce concentration to 1-2

UM; Increase washing steps.

Rapid Bleaching

Photo-oxidation

Reduce laser power; Use anti-
fade mounting media (for fixed

cells).

Precipitation

Low solubility in aqueous

media

Ensure DMSO concentration is
<0.5%; Sonicate stock before

dilution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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